1-(2-furoyl)-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: furan-2-yl-(4-thiophen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H14N2O4S2/c16-13(11-3-1-9-19-11)14-5-7-15(8-6-14)21(17,18)12-4-2-10-20-12/h1-4,9-10H,5-8H2
• InChI Key: DZSMVTSUROBTNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C13H14N2O4S2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of 1-(2-furoyl)-4-(2-thienylsulfonyl)piperazine involves multiple steps, starting with the esterification of 2-furoic acid and 2-tetrahydrofuroic acid with methanol, followed by a reaction with piperazine (Zheng, 2010). Another approach includes treating 2-furoyl-1-piperazine (1) with a series of alkyl/aryl sulfonyl chlorides under benign conditions to obtain N-sulfonated derivatives, demonstrating the versatility of this compound in synthesis (Abbasi et al., 2022).

Molecular Structure Analysis

The molecular structure of 1-(2-furoyl)-4-(2-thienylsulfonyl)piperazine is characterized by X-ray crystallography, showing the piperazine ring typically adopts a chair conformation, and detailed analysis can reveal the positioning of substituents that significantly affect the compound's reactivity and interactions (Naveen et al., 2007).

Chemical Reactions and Properties

This compound participates in various chemical reactions due to its reactive functional groups. For instance, its derivatives exhibit significant antibacterial potential against pathogenic bacteria, demonstrating its application in designing new antibacterial agents (Abbasi et al., 2022). Moreover, the sulfonated derivatives have been explored for their hemolytic potential, indicating mild cytotoxicity and potential for drug development.

Physical Properties Analysis

The physical properties of 1-(2-furoyl)-4-(2-thienylsulfonyl)piperazine and its derivatives, such as solubility, melting point, and stability, play a crucial role in their application in medicinal chemistry. These properties are influenced by the compound's molecular structure and can affect its behavior in biological systems.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to undergo a range of chemical transformations, highlight the compound's versatility. Its chemical behavior is pivotal for the synthesis of derivatives with potential therapeutic applications.